5-Cyano-2-methyl-6-[2-oxo-2-(2-oxo-2H-chromen-3-yl)-ethylsulfanyl]-4,N-diphenyl-nicotinamide
5-Cyano-2-methyl-6-[2-oxo-2-(2-oxo-2H-chromen-3-yl)-ethylsulfanyl]-4,N-diphenyl-nicotinamide
Brand Name:
Vulcanchem
CAS No.:
328540-20-1
VCID:
VC0378040
InChI:
InChI=1S/C31H21N3O4S/c1-19-27(29(36)34-22-13-6-3-7-14-22)28(20-10-4-2-5-11-20)24(17-32)30(33-19)39-18-25(35)23-16-21-12-8-9-15-26(21)38-31(23)37/h2-16H,18H2,1H3,(H,34,36)
SMILES:
CC1=C(C(=C(C(=N1)SCC(=O)C2=CC3=CC=CC=C3OC2=O)C#N)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5
Molecular Formula:
C31H21N3O4S
Molecular Weight:
531.6g/mol
5-Cyano-2-methyl-6-[2-oxo-2-(2-oxo-2H-chromen-3-yl)-ethylsulfanyl]-4,N-diphenyl-nicotinamide
CAS No.: 328540-20-1
Main Products
VCID: VC0378040
Molecular Formula: C31H21N3O4S
Molecular Weight: 531.6g/mol
![5-Cyano-2-methyl-6-[2-oxo-2-(2-oxo-2H-chromen-3-yl)-ethylsulfanyl]-4,N-diphenyl-nicotinamide - 328540-20-1](/images/no_structure.jpg)
| CAS No. | 328540-20-1 |
|---|---|
| Product Name | 5-Cyano-2-methyl-6-[2-oxo-2-(2-oxo-2H-chromen-3-yl)-ethylsulfanyl]-4,N-diphenyl-nicotinamide |
| Molecular Formula | C31H21N3O4S |
| Molecular Weight | 531.6g/mol |
| IUPAC Name | 5-cyano-2-methyl-6-[2-oxo-2-(2-oxochromen-3-yl)ethyl]sulfanyl-N,4-diphenylpyridine-3-carboxamide |
| Standard InChI | InChI=1S/C31H21N3O4S/c1-19-27(29(36)34-22-13-6-3-7-14-22)28(20-10-4-2-5-11-20)24(17-32)30(33-19)39-18-25(35)23-16-21-12-8-9-15-26(21)38-31(23)37/h2-16H,18H2,1H3,(H,34,36) |
| Standard InChIKey | IBHPECLFOCVGAS-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=C(C(=N1)SCC(=O)C2=CC3=CC=CC=C3OC2=O)C#N)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5 |
| Canonical SMILES | CC1=C(C(=C(C(=N1)SCC(=O)C2=CC3=CC=CC=C3OC2=O)C#N)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5 |
| PubChem Compound | 3113890 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume